1-ethyl-N-(4-fluorobenzyl)-1H-tetrazol-5-amine

• IUPAC Name: 1-ethyl-N-[(4-fluorophenyl)methyl]tetrazol-5-amine
• InChI: InChI=1S/C10H12FN5/c1-2-16-10(13-14-15-16)12-7-8-3-5-9(11)6-4-8/h3-6H,2,7H2,1H3,(H,12,13,15)
• InChI Key: WCEFRTWZBKEBHB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=N1)NCC2=CC=C(C=C2)F
• Molecular Formula: C10H12FN5
• Molecular Weight: 221.23 g/mol

Description

1-ethyl-N-(4-fluorobenzyl)-1H-tetrazol-5-amine, also known as EF5, is a hypoxia marker that is widely used in scientific research. Hypoxia is a condition that occurs when there is a deficiency of oxygen in the body tissues. EF5 is used to measure the level of hypoxia in tumors and other tissues, which can help in the diagnosis and treatment of cancer and other diseases.

Mechanism of Action

1-ethyl-N-(4-fluorobenzyl)-1H-tetrazol-5-amine is a nitroimidazole compound that is selectively reduced in hypoxic cells. The reduction of this compound in hypoxic cells produces a stable adduct that can be detected using immunohistochemistry or other techniques. The adduct formation is proportional to the level of hypoxia in the tissue.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and does not interfere with normal cellular metabolism. It is rapidly cleared from the body and does not accumulate in tissues. This compound has been shown to be an effective hypoxia marker in various animal models and human studies.

Advantages and Limitations for Lab Experiments

1-ethyl-N-(4-fluorobenzyl)-1H-tetrazol-5-amine has several advantages as a hypoxia marker. It is easy to synthesize and can be used in a variety of experimental settings. This compound is also highly selective for hypoxic cells and does not require special handling or storage conditions. However, this compound has some limitations, including the need for specialized equipment and expertise to detect the adduct formation. It is also not suitable for use in clinical settings due to its experimental nature.

Future Directions

There are several future directions for 1-ethyl-N-(4-fluorobenzyl)-1H-tetrazol-5-amine research. One area of interest is the development of new hypoxia markers that are more specific and sensitive than this compound. Another area of interest is the use of this compound in combination with other imaging techniques to improve the detection and diagnosis of hypoxic tumors. This compound may also have potential applications in the study of other hypoxia-related diseases, such as stroke and heart disease.

Scientific Research Applications

1-ethyl-N-(4-fluorobenzyl)-1H-tetrazol-5-amine is used in various scientific research applications, including cancer research, cardiovascular research, and neuroscience research. It is used to measure the level of hypoxia in tumors and other tissues, which can help in the diagnosis and treatment of cancer. This compound is also used to study the effects of hypoxia on the cardiovascular system and the brain.